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The pursuit of highly efficient organic solar cells (OSCs) has led to the development of novel
donor materials that have pushed power conversion efficiencies (PCESs) to remarkable levels.
Among these, the polymer donor DB18 has emerged as a significant contender. This guide
provides a comprehensive comparison of the power conversion efficiency of DB18-based solar
cells with prominent alternatives, namely PM6 and PTQ10, when paired with the widely used
non-fullerene acceptor Y6. Detailed experimental protocols for validating these efficiencies are
also presented to ensure accurate and reproducible results.

Performance Benchmark: DB18 vs. Alternatives

The performance of organic solar cells is typically evaluated based on several key photovoltaic
parameters: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit
Current Density (Jsc), and Fill Factor (FF). The table below summarizes these parameters for
solar cells fabricated with DB18, PM6, and PTQ10 as donor materials, each combined with the
Y6 acceptor. It is important to note that direct, side-by-side comparisons under identical
fabrication and testing conditions are limited in the literature; therefore, the presented data is a
synthesis from various high-performing device reports.
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Donor Acceptor Jsc
. . PCE (%) Voc (V) FF (%)
Material Material (mA/cm?)
18.22
DB18 Y6 (Certified: 0.858 27.7 76.6
17.6)[1]
PM6 Y6 16.07 0.833 26.04 74.0
PTQ10 Y6 16.53 0.826 26.65 75.1

The data indicates that DB18, in combination with Y6, has demonstrated a certified power
conversion efficiency of 17.6%, with lab results reaching as high as 18.22%[1]. This
performance positions DB18 as a leading-edge material in the field of organic photovoltaics.
While PM6 and PTQ10 also exhibit excellent performance with Y6, the reported efficiencies for
the DB18:Y6 pair have been marginally higher in some studies.

Further advancements have been achieved through the implementation of ternary blend
strategies. For instance, incorporating a chlorinated derivative of DB18 (D18-Cl) as a third
component in a PM6:Y6 host blend has been shown to enhance performance. A study on
PM6:D18-CIl:Y6 ternary solar cells reported a power conversion efficiency of 16.08%, with an
impressive short-circuit current density of 28.13 mA/cm? and a fill factor of 70.25%.

Experimental Protocols for Performance Validation

Accurate and consistent measurement of solar cell performance is critical for validating and
comparing different materials and device architectures. The following sections detail the
standard experimental protocols for determining the key photovoltaic parameters.

Current-Voltage (J-V) Characteristic Measurement

The J-V curve is the primary tool for characterizing the performance of a solar cell. From this
measurement, the PCE, Voc, Jsc, and FF are determined.

Experimental Setup:

» Solar Simulator: A class AAA solar simulator is used to provide a standardized illumination
that mimics the solar spectrum. The light intensity is calibrated to 100 mW/cm? using a
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certified reference silicon solar cell, and the spectrum should conform to the Air Mass 1.5
Global (AM 1.5G) standard.

Source Measure Unit (SMU): A precision SMU (e.g., Keithley 2400) is used to apply a
voltage bias to the solar cell and measure the resulting current.

Probing Station: A probe station with fine-tipped probes is used to make electrical contact
with the device electrodes in a light-tight environment.

Device Mask: A metal mask with a precisely defined aperture (e.g., 0.04 cm?) is placed over
the active area of the solar cell to accurately define the area of illumination and current
density calculation[2].

Measurement Procedure:

Calibration: Calibrate the light intensity of the solar simulator to 100 mW/cmz using the
reference silicon cell.

Device Mounting: Mount the organic solar cell on the probing station and place the aperture
mask over the active area.

Electrical Connection: Establish electrical contact with the anode and cathode of the device
using the SMU probes.

J-V Scan: Under illumination, sweep the voltage from a reverse bias (e.g., -1 V) to a forward
bias (e.g., 1.5 V) and measure the current at each voltage step. A typical scan might use a
voltage step of 20 mV[3]. The scan direction (from forward to reverse bias or vice versa) can
influence the results in some types of solar cells and should be reported.

Data Analysis: From the J-V curve, determine the Voc (voltage at zero current), Jsc (current
density at zero voltage), and the maximum power point (MPP), which is the point on the
curve where the product of voltage and current is highest. The Fill Factor is calculated as FF
= (V_mpp *J_mpp) / (Voc * Jsc). The Power Conversion Efficiency is calculated as PCE =
(Voc * Jsc * FF) / P_in, where P_in is the incident power density (100 mW/cm?).

External Quantum Efficiency (EQE) Measurement
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EQE measures the ratio of the number of charge carriers collected by the solar cell to the

number of incident photons of a given wavelength. This provides insight into how efficiently the

device converts light of different colors into electricity.

Experimental Setup:

Light Source: A broadband light source, such as a Xenon arc lamp[4].

Monochromator: A monochromator is used to select and output a narrow band of
wavelengths from the broadband light source.

Chopper: A mechanical chopper modulates the monochromatic light at a specific frequency.

Lock-in Amplifier: A lock-in amplifier is used to measure the AC photocurrent signal from the
solar cell at the chopping frequency, which helps to distinguish the signal from noise.

Calibrated Photodiode: A calibrated reference photodiode with a known spectral response is
used to measure the incident photon flux at each wavelength.

Measurement Procedure:

System Calibration: Measure the spectral photon flux of the monochromatic light at each
wavelength using the calibrated reference photodiode.

Device Measurement: Replace the reference photodiode with the organic solar cell under
test.

Wavelength Scan: Scan the monochromator through the desired wavelength range (e.qg.,
300 nm to 1100 nm) in discrete steps (e.g., 10 nm)[4].

Photocurrent Measurement: At each wavelength, measure the short-circuit current generated
by the solar cell using the lock-in amplifier.

EQE Calculation: The EQE at each wavelength (A) is calculated using the formula: EQE(A) =
(ILsc(A) / q) / (®(N)), where |_sc(A) is the measured short-circuit current, g is the elementary
charge, and ®(A) is the incident photon flux measured in step 1.
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» Jsc Integration: The short-circuit current density can be calculated by integrating the EQE
spectrum with the AM 1.5G solar spectrum. This integrated Jsc should be in good agreement
with the value obtained from the J-V measurement for a reliable device characterization.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical flow of the experimental validation process and a
simplified representation of the charge generation and collection pathway in a bulk

heterojunction organic solar cell.
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Fig. 1: Experimental workflow for solar cell validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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